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Compound of Interest

Compound Name: 2,4-Difluorophenylglyoxal hydrate

Cat. No.: B1304030 Get Quote

Technical Support Center: 2,4-
Difluorophenylglyoxal Hydrate
This technical support center provides essential guidance on the safe handling, storage, and

disposal of 2,4-Difluorophenylglyoxal hydrate for researchers, scientists, and professionals

in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,4-Difluorophenylglyoxal hydrate?

A1: 2,4-Difluorophenylglyoxal hydrate is classified as an irritant. The primary hazards

include causing skin irritation, serious eye irritation, and potentially causing respiratory irritation.

[1][2][3] It is important to handle this compound with appropriate safety precautions to avoid

exposure.

Q2: What personal protective equipment (PPE) is required when working with this compound?

A2: To ensure safety, the following personal protective equipment (PPE) is mandatory when

handling 2,4-Difluorophenylglyoxal hydrate:

Eye Protection: Chemical safety goggles or a face shield are necessary to prevent eye

contact.[1][2]
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Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[1][4]

Body Protection: A lab coat and closed-toe shoes are required to protect your skin.[1][4]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate, a NIOSH/MSHA approved respirator is necessary to avoid

inhaling dust.[1][2][4]

Q3: What are the proper storage conditions for 2,4-Difluorophenylglyoxal hydrate?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[2][3] It is also recommended to store it locked up.[1][2] Some sources suggest storage at 2-

8°C.[5]

Q4: How should I dispose of 2,4-Difluorophenylglyoxal hydrate waste?

A4: 2,4-Difluorophenylglyoxal hydrate and its containers must be treated as hazardous

waste.[4] Do not dispose of it down the drain or in regular trash.[4] Disposal must be conducted

by a licensed hazardous waste contractor in accordance with local, state, and federal

regulations.[4] Empty containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste.[4]

Troubleshooting Guide
Scenario 1: Accidental Skin or Eye Contact

Problem: The compound has come into contact with skin or eyes.

Solution:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][6] If

skin irritation occurs or persists, seek medical attention.[1][2] Contaminated clothing

should be removed and washed before reuse.[1][2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][2][6] Remove contact lenses if

present and easy to do. Continue rinsing.[1][2] Seek immediate medical attention.[1][2]
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Scenario 2: Inhalation of Dust

Problem: You have inhaled dust from the compound.

Solution:

Move to an area with fresh air immediately.[1][2][6] If you feel unwell or experience

respiratory irritation, seek medical attention.[1][2] If breathing has stopped, perform

artificial respiration.[6]

Scenario 3: Spillage

Problem: A small amount of the solid compound has been spilled in the laboratory.

Solution:

Ensure the area is well-ventilated.

Wearing appropriate PPE, carefully sweep or shovel the spilled solid into a suitable,

labeled container for disposal.[2][3] Avoid generating dust.[2][3]

Clean the spill area thoroughly.

Chemical and Physical Properties
Property Value

CAS Number 79784-36-4[5][7][8]

Molecular Formula C₈H₆F₂O₃[7]

Molecular Weight 188.13 g/mol [7]

Appearance Solid, may appear as a pink solid[3][5]

Melting Point 51-54°C[5] or 52-54°C (dec.)[7]

Boiling Point 60-64°C at 4 Torr[5][7]

Storage Temperature 2-8°C[5]
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Experimental Protocols
While specific experimental protocols will vary based on the research application, the following

general guidelines should always be followed when handling 2,4-Difluorophenylglyoxal
hydrate:

Preparation: Before starting any experiment, ensure you have read and understood the

Safety Data Sheet (SDS). Prepare your workspace in a well-ventilated chemical fume hood.

Assemble all necessary PPE.

Weighing and Transfer: When weighing the solid, do so in a manner that minimizes dust

generation. Use a spatula for transfers.

Reaction Setup: If dissolving the compound, add it slowly to the solvent. Ensure the reaction

vessel is appropriately sized and equipped for the planned experiment (e.g., with stirring and

temperature control).

Post-Experiment: Quench any reactive materials safely. All waste, including contaminated

consumables, must be disposed of as hazardous waste. Clean all glassware and equipment

thoroughly.
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1. Preparation

2. Handling

3. In Case of Exposure

4. Waste Disposal

5. Spill Response
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Caption: Workflow for the safe handling of 2,4-Difluorophenylglyoxal hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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